(3-Bromopropyl)phosphonochloridic acid
Description
(3-Bromopropyl)phosphonochloridic acid is a phosphorus-containing organohalide characterized by a bromopropyl chain attached to a phosphonochloridic acid group. Its molecular structure combines a reactive bromine atom with a phosphonochloridate moiety, making it a versatile intermediate in organic synthesis, particularly in nucleophilic substitution reactions or as a precursor for organophosphorus compounds.
Properties
CAS No. |
64371-20-6 |
|---|---|
Molecular Formula |
C3H7BrClO2P |
Molecular Weight |
221.42 g/mol |
IUPAC Name |
3-bromopropyl(chloro)phosphinic acid |
InChI |
InChI=1S/C3H7BrClO2P/c4-2-1-3-8(5,6)7/h1-3H2,(H,6,7) |
InChI Key |
STOYNVZABLDFKC-UHFFFAOYSA-N |
Canonical SMILES |
C(CP(=O)(O)Cl)CBr |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
The following analysis compares (3-Bromopropyl)phosphonochloridic acid with structurally related phosphonochloridates and phosphonic acid derivatives, focusing on molecular structure, reactivity, and applications.
Structural and Functional Group Comparisons
| Compound Name | Molecular Formula | CAS RN | Key Substituents | Reactivity Profile |
|---|---|---|---|---|
| (3-Bromopropyl)phosphonochloridic acid* | C₃H₇BrClO₂P | Not listed | Bromopropyl, Cl, P=O | High reactivity due to Br (SN2 reactions) |
| Ethylphosphonic dichloride | C₂H₅Cl₂OP | 1066-50-8 | Ethyl, two Cl, P=O | Hydrolysis-prone; forms phosphonic acids |
| Methyl methylphosphonochloridate | C₂H₆ClO₂P | 1066-52-0 | Methyl ester, Cl, P=O | Stable ester; used in nerve agent analogs |
| Cyclohexyl methylphosphonochloridate | C₇H₁₄ClO₂P | 7040-92-8 | Cyclohexyl ester, Cl, P=O | Bulky ester group lowers reactivity |
*Inferred structure; bromine enhances leaving-group capacity compared to alkyl or cycloalkyl substituents .
Stability and Handling
- Bromine-containing phosphonochloridates like (3-Bromopropyl)phosphonochloridic acid are likely moisture-sensitive, requiring anhydrous storage (similar to ethylphosphonic dichloride) .
- Methyl esters (e.g., CAS 1066-52-0) exhibit greater thermal stability than bromoalkyl derivatives due to reduced steric strain .
Key Research Findings
- Synthetic Utility: Ethylphosphonic dichloride (CAS 1066-50-8) has been utilized in synthesizing phosphonate-based ligands for catalysis, as noted in the Journal of Organic Chemistry (1972) .
- Industrial Applications : Cyclohexyl derivatives (CAS 7040-92-8) are cited in patent literature (e.g., EP1681294) for controlled-release drug delivery systems .
Q & A
Q. Basic
- ³¹P NMR : Detects phosphonic acid byproducts (δ +10–15 ppm) and unreacted starting material.
- LC-MS : Identifies low-abundance halogenated impurities (e.g., dibromopropane) .
Example :
In esterification reactions, LC-MS with a C18 column (0.1% TFA in acetonitrile/water gradient) resolves phosphorylated intermediates .
How can computational modeling guide the design of derivatives of (3-Bromopropyl)phosphonochloridic acid for targeted applications?
Advanced
DFT calculations (e.g., B3LYP/6-31G*) predict:
- Reactivity Trends : Electron-withdrawing substituents on the propyl chain increase electrophilicity at phosphorus.
- Solvent Effects : Dielectric constants correlate with hydrolysis rates, aiding solvent selection .
Case Study :
Modeling the transition state of P–Cl bond cleavage in DMSO explains accelerated reaction kinetics compared to THF .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
